Cas no 357407-86-4 (N,1,2,2,2-Pentadeuterio-1-(2,3,4,5,6-pentadeuteriophenyl)-N-(trideuteriomethyl)ethanamine)

• Product Name: N,1,2,2,2-Pentadeuterio-1-(2,3,4,5,6-pentadeuteriophenyl)-N-(trideuteriomethyl)ethanamine
• CAS No: 357407-86-4
• MF: C₉H₁₃N
• MW: 148.286324262619
• CID: 920646
• Update Time: 2023-08-02

N,1,2,2,2-Pentadeuterio-1-(2,3,4,5,6-pentadeuteriophenyl)-N-(trideuteriomethyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• (R)-(+)-N-METHYL-1-PHENYLETHYLAMINE-D13
• N,1,2,2,2-pentadeuterio-1-(2,3,4,5,6-pentadeuteriophenyl)-N-(trideuteriomethyl)ethanamine
• M1771
• N-(~2~H_3_)Methyl-1-(~2~H_5_)phenyl(~2~H_4_)ethan-1-(~2~H)amine
• N,1,2,2,2-Pentadeuterio-1-(2,3,4,5,6-pentadeuteriophenyl)-N-(trideuteriomethyl)ethanamine

• Inchi： 1S/C9H13N/c1-8(10-2)9-6-4-3-5-7-9/h3-8,10H,1-2H3/i1D3,2D3,3D,4D,5D,6D,7D,8D/hD
• InChI Key： RCSSHZGQHHEHPZ-RAKNGISTSA-N
• SMILES： N([2H])(C([2H])([2H])[2H])C([2H])(C([2H])([2H])[2H])C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

• Isotope Atom Count: 13
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 84.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: Not determined
• Refractive Index: 67 ° (C=2, CHCl3)
• Solubility: Not determined

N,1,2,2,2-Pentadeuterio-1-(2,3,4,5,6-pentadeuteriophenyl)-N-(trideuteriomethyl)ethanamine Security Information

• Hazardous Material transportation number：UN 2735 8/PG II
• HazardClass：8
• PackingGroup：II